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Compound of Interest

Compound Name: Enzalutamide

Cat. No.: B1683756 Get Quote

Essential protocols for the safe handling, personal protection, and disposal of Enzalutamide in

a laboratory setting are critical for minimizing occupational exposure and ensuring a secure

research environment. Enzalutamide, a potent androgen receptor inhibitor, is classified as a

hazardous drug, necessitating stringent safety measures for researchers, scientists, and drug

development professionals. Adherence to these guidelines is paramount to mitigate risks

associated with this cytotoxic compound.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are fundamental to

preventing direct contact with Enzalutamide. Engineering controls, such as chemical fume

hoods, should always be the primary method of exposure control, with PPE serving as a crucial

secondary barrier.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with powder-

free nitrile gloves is

recommended. Gloves should

be compliant with ASTM

D6978-05 standards for

resistance to chemotherapy

drugs.[1][2]

Body Protection Lab Coat/Gown

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric should be

worn.[1] Gowns should have

long sleeves with tight-fitting

elastic or knit cuffs.

Eye Protection Safety Glasses/Goggles

Chemical splash goggles or

safety glasses with side

shields are mandatory to

prevent eye contact with

Enzalutamide powder or

solutions.[1][3]

Respiratory Protection Respirator

When handling Enzalutamide

powder outside of a

containment device like a

chemical fume hood, a NIOSH-

approved respirator (e.g., N95)

is required to prevent

inhalation of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Enzalutamide is essential to minimize the risk of exposure

and contamination.
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1. Preparation and Weighing:

All handling of Enzalutamide powder must be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Before beginning, decontaminate the work surface within the fume hood.

Don all required PPE as specified in the table above.

When weighing, use a dedicated spatula and weighing paper. Handle the container carefully

to avoid generating dust.

2. Dissolution:

When preparing a solution, add the solvent to the Enzalutamide powder slowly to prevent

splashing.

Ensure the vial or flask is securely capped before mixing or vortexing.

3. General Handling:

Avoid crushing or breaking tablets; they should be swallowed whole.

If a capsule is accidentally crushed, immediately wipe the area with a wet cloth or paper

towel and dispose of it as hazardous waste.

After handling, remove gloves and gowns in a manner that avoids contaminating skin or

clothing.

Always wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Enzalutamide Waste
All materials that come into contact with Enzalutamide are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

weighing papers, disposable lab coats, and

used consumables, must be collected in a

dedicated, clearly labeled hazardous waste

container. The container must be sealed and

stored in a designated hazardous waste

accumulation area.

Liquid Waste

All solutions containing Enzalutamide must be

collected in a sealed, labeled hazardous waste

container. Do not dispose of liquid Enzalutamide

waste down the drain.

Empty Containers

Empty Enzalutamide containers must be rinsed

thoroughly with a suitable solvent. The first

rinseate should be collected and disposed of as

hazardous waste. After rinsing, the label should

be defaced before disposing of the container in

the regular trash.

Sharps Waste

Needles, syringes, and other contaminated

sharps must be disposed of in a designated,

puncture-resistant sharps container.

Spill Management Protocol
In the event of an Enzalutamide spill, a prompt and organized response is crucial to contain

the contamination and protect personnel.

1. Evacuate and Secure the Area:

Immediately alert others in the vicinity and evacuate the affected area.

Restrict access to the spill area.

2. Don Appropriate PPE:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1683756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before re-entering the area to clean the spill, don the full complement of recommended PPE,

including double gloves, a disposable gown, eye protection, and a respirator.

3. Contain the Spill:

For a powder spill: Gently cover the spill with absorbent pads to prevent the powder from

becoming airborne.

For a liquid spill: Use absorbent material to contain the liquid and prevent it from spreading.

4. Clean and Decontaminate:

Carefully collect the absorbent material and any contaminated debris and place it into a

sealed, labeled hazardous waste container.

Clean the spill area thoroughly with a detergent solution, followed by a 70% ethanol solution

or another appropriate laboratory decontaminant. All cleaning materials must be disposed of

as hazardous waste.

5. Reporting:

Report the spill to the laboratory supervisor and follow all institutional reporting procedures.
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Caption: Workflow for Safe Handling and Spill Response of Enzalutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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